Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193302 Phenylacetic acid mustard 10477-72-2 C12H15Cl2NO2
VC0192706 Acemannan 110042-95-0 C66H100NO49-
VC0192819 5-O-Desmethyl Donepezil 120013-57-2 C23H27NO3
VC0193697 17,21-Dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione 13504-15-9 C22H28O4
VC0196003 Desmethyl Lacosamide 175481-38-6 C12H16N2O3
VC0192990 (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid 178306-52-0 C16H16O4
VC0193694 17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 18383-24-9 C22H30O4
VC0193696 Betamethasone 21-valerate 2240-28-0 C27H37FO6
VC0193376 Doxorubicin Hydrochloride 25316-40-9 C27H29NO11.ClH
C27H30ClNO11
VC0193878 Ceftezole 26973-24-0 C13H12N8O4S3
VC0194880 N-Cyano-N',N''-dimethylguanidine 31857-31-5 C4H8N4
VC0193703 Dexamethasone valerate 33755-46-3 C27H37FO6
VC0192817 N-Desmethyl Galanthamine 41303-74-6 C16H19NO3
VC0193175 (4-Phenylbutyl)phosphonic acid 46348-61-2 C10H15O3P
VC0193700 Beclomethasone valerate 52619-18-8 C27H37ClO6
VC0193698 Betamethasone 17-propionate 5534-13-4 C25H33FO6
VC0194188 Ethyl tosylcarbamate 5577-13-9 C10H13NO4S
VC0194383 Aripiprazole N4-Oxide 573691-11-9 C23H27Cl2N3O3
VC0196213 Dimepranol acedoben 61990-51-0 C14H22N2O4
VC0196239 2-(2-Chloroethoxy)ethanol 628-89-7 C4H9ClO2
VC0194655 3-(3-Chloropropyl)-1,3-dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one 85175-59-3 C15H18ClNO3
VC0193601 3-O-ethylentacapone 857629-79-9 C16H19N3O5
VC0192814 (2Z)-5,6-dimethoxy-2-[(1-oxidopyridin-1-ium-4-yl)methylidene]-3H-inden-1-one 896134-06-8 C17H15NO4
VC0193329 Hydroxymethyl Dasatinib 910297-58-4 C22H26ClN7O3S
VC0193702 1H-Imidazole, 4-([1,1'-biphenyl]-4-ylphenylmethyl)- 91679-37-7 C22H18N2